3-[1-(4-methylbenzenesulfonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 3-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C20H21N3O4S/c1-14-6-8-16(9-7-14)28(26,27)22-12-10-15(11-13-22)23-19(24)17-4-2-3-5-18(17)21-20(23)25/h2-9,15H,10-13H2,1H3,(H,21,25)
• InChI Key: UYOXNOPJGVPDAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds. Compounds with piperidine moiety show a wide variety of biologic activities.

Synthesis Analysis

Piperidine (Hexahydropyridine) is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds, including medicinal products. Modesto et al. synthesized a line of 4-(piperidin-1-yl)pyridine derivatives.

Molecular Structure Analysis

Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs.

Chemical Reactions Analysis

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Mechanism of Action

Target of Action

It’s worth noting that compounds with a piperidine nucleus, like akos025326741, have been utilized in various therapeutic applications such as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents .

Mode of Action

They are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents .

Result of Action

Given the therapeutic applications of piperidine derivatives, it can be inferred that the compound may have potential anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .

Future Directions

Piperidine derivatives represent a promising area of research in drug discovery. Further exploration of the core structure using chemistry approaches and biological screening including in vivo studies in an animal model of malaria may yield important antimalarial leads.